Cas no 1804090-67-2 (6-Chloro-7-difluoromethoxy-1H-benzimidazole)

• Product Name: 6-Chloro-7-difluoromethoxy-1H-benzimidazole
• CAS No: 1804090-67-2
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4825673
• Update Time: 2025-10-28

6-Chloro-7-difluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-difluoromethoxy-1H-benzimidazole

• Inchi： 1S/C8H5ClF2N2O/c9-4-1-2-5-6(13-3-12-5)7(4)14-8(10)11/h1-3,8H,(H,12,13)
• InChI Key： GWYJQDRVBVTRJO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1OC(F)F)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 3
• Topological Polar Surface Area: 37.9

Additional information on 6-Chloro-7-difluoromethoxy-1H-benzimidazole

Introduction to 6-Chloro-7-difluoromethoxy-1H-benzimidazole (CAS No. 1804090-67-2)

6-Chloro-7-difluoromethoxy-1H-benzimidazole, with the CAS number 1804090-67-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The unique substitution pattern of 6-Chloro-7-difluoromethoxy-1H-benzimidazole makes it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 6-Chloro-7-difluoromethoxy-1H-benzimidazole consists of a benzimidazole core with a chlorine atom at the 6-position and a difluoromethoxy group at the 7-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chlorine atom enhances the lipophilicity of the compound, which can improve its cellular uptake and bioavailability. The difluoromethoxy group, on the other hand, introduces unique electronic effects that can modulate the compound's interactions with biological targets.

Recent studies have explored the potential of 6-Chloro-7-difluoromethoxy-1H-benzimidazole in various therapeutic areas. One notable area of research is its antifungal activity. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 6-Chloro-7-difluoromethoxy-1H-benzimidazole exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell wall synthesis, making it a promising lead for the development of new antifungal agents.

In addition to its antifungal properties, 6-Chloro-7-difluoromethoxy-1H-benzimidazole has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute in 2022 revealed that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to induce apoptosis and inhibit angiogenesis, which are critical processes in cancer progression. These findings suggest that 6-Chloro-7-difluoromethoxy-1H-benzimidazole could be further developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 6-Chloro-7-difluoromethoxy-1H-benzimidazole have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further optimization may be necessary to enhance its metabolic stability and reduce potential side effects.

In conclusion, 6-Chloro-7-difluoromethoxy-1H-benzimidazole (CAS No. 1804090-67-2) is a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications, contributing to the advancement of healthcare solutions.